[3-(1H-Pyrrol-1-yl)phenyl]methanol

• IUPAC Name: (3-pyrrol-1-ylphenyl)methanol
• InChI: InChI=1S/C11H11NO/c13-9-10-4-3-5-11(8-10)12-6-1-2-7-12/h1-8,13H,9H2
• InChI Key: QQXDXYAGEXWXQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)C2=CC=CC(=C2)CO
• Molecular Formula: C11H11NO
• DSSTOX Substance ID: DTXSID90380161
• Molecular Weight: 173.21 g/mol
• CAS No.: 83140-94-7

Description

3-(1H-Pyrrol-1-yl)phenylmethanol, commonly referred to as PPM, is an organic compound belonging to the class of aromatic alcohols. It is a colorless liquid and has a sweet, floral odor. PPM has a variety of applications in the pharmaceutical and chemical industries, from being used as a solvent in the synthesis of organic compounds to being an intermediate in the synthesis of pharmaceuticals. PPM has also been studied for its potential therapeutic and pharmacological effects, and is currently being investigated for its potential use in the treatment of certain diseases and conditions.

Mechanism of Action

The exact mechanism of action of PPM is not yet fully understood. However, it is believed to act as an inhibitor of monoamine oxidase, an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. In addition, it is thought to act as an agonist at serotonin receptors, which may explain its potential antidepressant effects.
Biochemical and Physiological Effects
PPM has been studied for its potential biochemical and physiological effects. In animal studies, it has been shown to have antinociceptive and anti-inflammatory effects, as well as to reduce the production of pro-inflammatory cytokines. Additionally, it has been found to increase the levels of serotonin and dopamine in the brain, which may explain its potential antidepressant effects.

Advantages and Limitations for Lab Experiments

The main advantage of using PPM in lab experiments is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it has a low toxicity level and is relatively stable, making it a safe and reliable compound to use. On the other hand, PPM has a low solubility in water, making it difficult to use it in aqueous solutions.

Future Directions

The potential therapeutic and pharmacological applications of PPM are still being explored. Future research could focus on further investigating its potential use in the treatment of Alzheimer’s disease and other forms of dementia, as well as its potential anti-inflammatory and anti-cancer effects. Additionally, further research could be conducted to better understand its mechanism of action and to explore its potential use in the treatment of depression, anxiety, and other neurological disorders. Additionally, further research could be conducted to explore its potential use as a solvent in the synthesis of organic compounds.

Scientific Research Applications

PPM has been studied for its potential therapeutic and pharmacological effects. In particular, it has been investigated for its potential use in the treatment of Alzheimer’s disease and other forms of dementia, as well as for its potential anti-inflammatory and anti-cancer effects. It has also been studied for its potential use in the treatment of depression, anxiety, and other neurological disorders.

Synthesis routes and methods

Procedure details

To a stirred mixture of 4.8 grams of lithium aluminum hydride in 150 ml of dry diethyl ether was added dropwise 23.2 grams (0.108 mole) of ethyl 3-(pyrrol-1-yl)benzoate in 160 ml of dry diethyl ether. The complete addition required 45 minutes. After this time the reaction mixture was heated under reflux for 45 minutes then allowed to cool to ambient temperature where it stood for 16 hours. The excess lithium aluminum hydride was decomposed by the careful addition of 20 ml of 50% (v/v) water-tetrahydrofuran. The addition required 20 minutes as the reaction mixture temperature was kept below 25° C. The reaction mixture was poured into 300 ml of water and the diethyl ether layer separated. The aqueous layer was extracted with three portions of 200 ml each of diethyl ether. The combined ether layers were washed with water and dried with magnesium sulfate. The mixture was filtered and the filtrate concentrated under reduced pressure to give 20.9 grams of 3-(pyrrol- 1-yl)phenylmethanol; mp 64°-67° C. The ir spectrum was consistent with the proposed structure.